Cas no 2580230-24-4 (3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid
• CAS No: 2580230-24-4
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5660559
• PubChem ID: 165887989
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732732
• 2580230-24-4
• 3-{[(tert-butoxy)carbonyl]amino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid
• 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-10-8-6-4-5-7-9(8)15-11(10)12(17)18/h15H,4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： UBWOQZHNGRCSET-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)NC2CCCCC=21)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid

3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (CAS No. 2580230-24-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole-derived carboxylic acids and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a tetrahydroindole core. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis due to its stability under mild acidic conditions and its ease of removal. In the context of 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid, this group plays a crucial role in protecting the amino functionality during synthetic manipulations. This protection allows for the selective modification of other functional groups within the molecule, thereby facilitating the synthesis of complex derivatives with potential biological activities.

The tetrahydroindole core is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological targets. Indoles and their derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the tetrahydroindole ring in 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid suggests that this compound may exhibit similar biological activities.

Recent research has focused on the potential therapeutic applications of indole-derived carboxylic acids. For instance, studies have shown that certain indole derivatives can act as potent inhibitors of protein-protein interactions (PPIs), which are critical for many cellular processes. The ability to modulate PPIs has significant implications for the treatment of diseases such as cancer and neurodegenerative disorders. 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid may possess similar PPI inhibitory properties due to its structural similarity to known active compounds.

In addition to its potential as a PPI inhibitor, 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The carboxylic acid functionality in 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid provides additional opportunities for chemical modification and functionalization. For example, esterification or amide formation can be used to create prodrugs or conjugates with enhanced pharmacokinetic properties. This flexibility in chemical manipulation is crucial for optimizing the compound's bioavailability and efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid is still in the early stages of development, preclinical studies have shown promising results. These studies have demonstrated that the compound exhibits good solubility and stability under physiological conditions, which are important factors for successful drug development.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (CAS No. 2580230-24-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs.